Cas no 900863-27-6 (3-amino-1H-pyrazolo4,3-cpyridin-4(5H)-one)

3-Amino-1H-pyrazolo[4,3-c]pyridin-4(5H)-one is a heterocyclic compound featuring a fused pyrazolo-pyridinone core, which serves as a versatile intermediate in medicinal chemistry and pharmaceutical research. Its structural framework is particularly valuable for the synthesis of biologically active molecules, owing to the presence of both amino and carbonyl functional groups that enable diverse derivatization. The compound exhibits potential applications in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates due to its ability to modulate key biological pathways. Its high purity and stability make it suitable for rigorous synthetic applications, ensuring reliable performance in complex reaction schemes. Researchers favor this scaffold for its balanced reactivity and compatibility with standard synthetic methodologies.
3-amino-1H-pyrazolo4,3-cpyridin-4(5H)-one structure
900863-27-6 structure
Product Name:3-amino-1H-pyrazolo4,3-cpyridin-4(5H)-one
CAS No:900863-27-6
MF:C6H6N4O
MW:150.138040065765
MDL:MFCD16877656
CID:797592
PubChem ID:135741625
Update Time:2025-06-07

3-amino-1H-pyrazolo4,3-cpyridin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1H-pyrazolo[4,3-c]pyridin-4(5H)-one
    • 3-amino-1,2-dihydropyrazolo[4,3-c]pyridin-4-one
    • 4H-Pyrazolo[4,3-c]pyridin-4-one,3-amino-1,5-dihydro-
    • 4H-Pyrazolo[4,3-c]pyridin-4-one, 3-amino-1,5-dihydro-
    • A922435
    • C6H6N4O
    • SCHEMBL2237062
    • EN300-1387012
    • 3-AMINO-1H-PYRAZOLO[4,3-C]PYRIDIN-4-OL
    • 3-amino-1H-pyrazolo[4,3-c]pyrid-4-ol
    • 3-AMINO-1H,5H-PYRAZOLO[4,3-C]PYRIDIN-4-ONE
    • 900863-27-6
    • CS-0171518
    • 3-amino-1,5-dihydropyrazolo[4,3-c]pyridin-4-one
    • AKOS025404474
    • AS-45967
    • Z1255429876
    • DTXSID60669152
    • AKOS016001438
    • 3-Amino-1,2-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one
    • MFCD16877656
    • AKOS037644140
    • YZUSKPOAZYYJJJ-UHFFFAOYSA-N
    • CL3513
    • 3-Amino-1,5-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one
    • DB-348004
    • 4H-Pyrazolo[4,3-c]pyridin-4-one, 3-amino-1,5-dihydro-
    • 3-amino-1H-pyrazolo4,3-cpyridin-4(5H)-one
    • MDL: MFCD16877656
    • Inchi: 1S/C6H6N4O/c7-5-4-3(9-10-5)1-2-8-6(4)11/h1-2H,(H,8,11)(H3,7,9,10)
    • InChI Key: YZUSKPOAZYYJJJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C(N)=NNC=2C=CN1

Computed Properties

  • Exact Mass: 150.054
  • Monoisotopic Mass: 150.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5A^2
  • XLogP3: -0.1

Experimental Properties

  • Color/Form: White to Yellow Solid

3-amino-1H-pyrazolo4,3-cpyridin-4(5H)-one Security Information

3-amino-1H-pyrazolo4,3-cpyridin-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
CL3513-0.25/G
3-AMINO-1H-PYRAZOLO[4,3-C]PYRIDIN-4-OL
900863-27-6 95%
0.25g
$217 2023-09-15
AstaTech
CL3513-1/G
3-AMINO-1H-PYRAZOLO[4,3-C]PYRIDIN-4-OL
900863-27-6 95%
1/G
$317 2022-05-31
AstaTech
CL3513-5/G
3-AMINO-1H-PYRAZOLO[4,3-C]PYRIDIN-4-OL
900863-27-6 95%
5g
$549 2023-09-15
Chemenu
CM151936-1g
3-amino-1,2-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one
900863-27-6 97%
1g
$243 2021-08-05
Chemenu
CM151936-5g
3-amino-1,2-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one
900863-27-6 97%
5g
$888 2021-08-05
Chemenu
CM151936-1g
3-amino-1,2-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one
900863-27-6 97%
1g
$*** 2023-05-29
Chemenu
CM151936-5g
3-amino-1,2-dihydro-4H-pyrazolo[4,3-c]pyridin-4-one
900863-27-6 97%
5g
$*** 2023-05-29
abcr
AB308386-250 mg
3-Amino-1H-pyrazolo[4,3-c]pyridin-4-ol
900863-27-6
250mg
€254.20 2023-04-26
abcr
AB308386-1 g
3-Amino-1H-pyrazolo[4,3-c]pyridin-4-ol
900863-27-6
1g
€556.20 2023-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A899914-1g
3-Amino-1H-pyrazolo[4,3-c]pyridin-4(5H)-one
900863-27-6 95%
1g
2,834.10 2021-05-17
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